1-Fluoro-3-[(4-methylphenyl)sulfonylmethyl]benzene

• IUPAC Name: 1-fluoro-3-[(4-methylphenyl)sulfonylmethyl]benzene
• InChI: InChI=1S/C14H13FO2S/c1-11-5-7-14(8-6-11)18(16,17)10-12-3-2-4-13(15)9-12/h2-9H,10H2,1H3
• InChI Key: HFLKCZKHDBNKGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC2=CC(=CC=C2)F
• Molecular Formula: C14H13FO2S
• Molecular Weight: 264.32 g/mol

Description

1-Fluoro-3-[(4-methylphenyl)sulfonylmethyl]benzene, also known as FMMSB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. FMMSB is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 324.39 g/mol.

Mechanism of Action

The mechanism of action of 1-Fluoro-3-[(4-methylphenyl)sulfonylmethyl]benzene is not fully understood. However, it is believed that the compound interacts with metal ions through coordination bonds, leading to a change in its fluorescent properties.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, studies have shown that the compound is non-toxic and does not exhibit any significant cytotoxicity towards human cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-Fluoro-3-[(4-methylphenyl)sulfonylmethyl]benzene is its high sensitivity towards metal ions, which makes it an ideal fluorescent probe for the detection of trace amounts of metals in complex biological samples. However, the compound has certain limitations, such as its poor solubility in water and its tendency to form aggregates in solution.

Future Directions

There are several future directions for research on 1-Fluoro-3-[(4-methylphenyl)sulfonylmethyl]benzene. One area of interest is the development of new synthetic methods for the compound that can improve its solubility and reduce its tendency to form aggregates. Another direction is the investigation of the compound's potential applications in the field of bioimaging, where its high sensitivity towards metal ions could be used for the detection of metal ions in living cells. Additionally, research could be conducted on the use of this compound as a catalyst in various organic synthesis reactions.

Synthesis Methods

1-Fluoro-3-[(4-methylphenyl)sulfonylmethyl]benzene can be synthesized through a multi-step process that involves the reaction of 4-methylbenzenesulfonyl chloride with 1-fluoro-3-bromobenzene in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with a reducing agent such as sodium borohydride to yield the final product.

Scientific Research Applications

1-Fluoro-3-[(4-methylphenyl)sulfonylmethyl]benzene has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is its use as a fluorescent probe for the detection of metal ions such as copper and iron. This compound has also been investigated for its potential use as a catalyst in organic synthesis reactions.